Cas no 80998-67-0 (1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate
• CAS No: 80998-67-0
• MF: C₁₀H₁₁NO₆S
• MW: 273.26244187355
• CID: 6368148
• PubChem ID: 12802658
• Update Time: 2025-10-31

1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate
• EN300-1617535
• dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate
• 80998-67-0
• SCHEMBL11372105
• AKOS000148048

• Inchi： 1S/C10H11NO6S/c1-16-9(12)6-3-4-7(10(13)17-2)8(5-6)18(11,14)15/h3-5H,1-2H3,(H2,11,14,15)
• InChI Key： KXOAIVMMWXYARA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1C(=O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 273.03070824g/mol
• Monoisotopic Mass: 273.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Additional information on 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate

Comprehensive Overview of 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate (CAS No. 80998-67-0)

1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate (CAS No. 80998-67-0) is a specialized organic compound with a unique molecular structure that combines sulfamoyl and dicarboxylate functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both sulfamoyl and dicarboxylate groups makes it a versatile building block for designing molecules with tailored properties.

In recent years, the demand for sulfonamide derivatives like 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for anti-inflammatory agents and enzyme inhibitors, aligning with the growing focus on targeted therapies. The compound’s CAS No. 80998-67-0 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

The synthesis of 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate typically involves multi-step reactions, including esterification and sulfonylation. Its molecular stability and solubility in organic solvents make it suitable for further functionalization, a topic often explored in peer-reviewed journals. Environmental and safety considerations are also critical, as industries prioritize green chemistry principles to minimize waste and energy consumption during production.

From an industrial perspective, CAS No. 80998-67-0 is valued for its scalability and compatibility with automated synthesis platforms. Companies specializing in custom synthesis and contract research often highlight this compound in their catalogs, catering to the needs of pharmaceutical developers. Its patent landscape reveals ongoing innovations, particularly in optimizing yield and purity—key factors for cost-effective manufacturing.

Beyond pharmaceuticals, 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate has potential applications in advanced materials, such as polymers with enhanced thermal stability. This aligns with the broader trend of sustainable materials, a hot topic in scientific and industrial circles. Researchers are investigating its incorporation into biodegradable polymers, addressing global concerns about plastic pollution.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 80998-67-0, ensuring compliance with regulatory standards. Quality control protocols emphasize the elimination of impurities, a recurring theme in GMP-certified production. These details are crucial for laboratories and manufacturers seeking reliable sourcing information.

In summary, 1,4-dimethyl 2-sulfamoylbenzene-1,4-dicarboxylate represents a intersection of innovation and practicality in chemical research. Its multifunctional design and broad applicability make it a subject of enduring interest, with ongoing studies likely to uncover new uses. For those exploring high-value intermediates or specialty chemicals, this compound offers a compelling case study in modern synthetic chemistry.